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Compound of Interest

Compound Name: Phenyl 3-methoxybenzoate
CAS No.: 65853-67-0
Cat. No.: B1297528
Get Quote
. J

Executive Summary (BLUF)

Phenyl 3-methoxybenzoate is an organic ester intermediate used in synthesis.[1] Proper
disposal requires strict adherence to incineration protocols. Under no circumstances should this
compound be discharged into municipal water systems (sinks) due to low water solubility and
potential aquatic toxicity.

e Primary Disposal Path: High-temperature incineration via licensed waste contractor.[1]

e Waste Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).

[2]
» Immediate Action: Segregate from strong oxidizers and strong bases.

Chemical Identity & Hazard Profile

Before disposal, the waste generator must understand the chemical properties that dictate the
waste stream.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1297528#bc-rfq
https://www.benchchem.com/product/b1297528/docs?utm_src=pdf-body#operational-guide-safe-disposal-of-phenyl-3-methoxybenzoate-1-2
https://foodb.ca/compounds/FDB010546
https://foodb.ca/compounds/FDB010546
https://www.oc-praktikum.de/nop/en/articles/pdf/SolventRecyclingDisposal_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Specification

Chemical Name Phenyl 3-methoxybenzoate

CAS Number 65853-67-0

Molecular Formula C14H1203

Physical State Solid (typically white to off-white powder)
Solubility Insoluble in water; Soluble in DCM, Ethyl

Acetate, DMSO

>100°C (Predicted) - Classified as Combustible,
not Flammable

Flash Point

Hazard Assessment (GHS Classification)

Based on structural analogues (Phenyl benzoate, Anisic acid esters) and precautionary

principles.
Hazard Code Description PPE Requirement
H315 Causes skin irritation Nitrile Gloves (0.11mm min)
] o Safety Goggles (ANSI z287.[1]
H319 Causes serious eye irritation

[311)

Toxic to aquatic life with long- )
H411 i Prevent drain entry
lasting effects

Waste Characterization & Segregation Logic

Effective disposal relies on correct waste stream characterization. This compound is an Ester.

[415][6]

The "Self-Validating" Segregation System

To ensure you are placing this chemical in the correct stream, ask these two questions:

e Isitin solution?
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o If YES: Does the solvent contain halogens (e.g., Dichloromethane, Chloroform)?
» Action: Dispose in Halogenated Waste.
o If YES: Is the solvent non-halogenated (e.g., Methanol, Acetone, Ethyl Acetate)?

» Action: Dispose in Non-Halogenated Waste.

e Isita pure solid?
o Action: Dispose in Solid Hazardous Waste container for incineration.

Critical Note: Never mix this ester with Strong Bases (e.g., NaOH, KOH) in the waste container.
This will trigger hydrolysis, generating Phenol and 3-Methoxybenzoic acid, potentially altering
the pH and heat profile of the waste container unexpectedly.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Expired reagent or excess solid from weighing.

» Containment: Transfer the solid into a sealable, chemically compatible secondary container
(e.g., polyethylene bag or screw-top jar).

o Labeling: Affix a hazardous waste label. Clearly write:
o "Phenyl 3-methoxybenzoate"[1][3][7][8]
o "Solid Organic Waste"[3]
o "Toxic / Irritant"[1]

» Disposal: Place the sealed container into the laboratory's designated Solid Hazardous Waste
Drum (usually a blue or black open-top drum).

 Verification: Ensure the drum lid is clamped shut immediately after addition.

Protocol B: Liquid Waste (Mother Liquors /| Rinsates)
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Scenario: Reaction mixtures or cleaning solvents containing the compound.[9]
e Solvent Check: Identify the primary solvent.

e Pouring: Using a funnel, pour the solution into the appropriate carboy (Halogenated vs. Non-
Halogenated).

o Headspace: Leave at least 10% headspace in the carboy to allow for vapor expansion.

e Log Entry: Immediately write the full chemical name and approximate volume on the carboy's
waste log. Do not use abbreviations.

Protocol C: Spill Management (Immediate Response)

Scenario: Benchtop spill of solid powder.
 |solate: Mark the area. Don PPE (Gloves, Goggles, Lab Coat).[5]

e Dry Clean: Do not wet the powder initially (this spreads the contamination). Gently sweep the
solid into a dustpan using a brush.

o Wet Wipe: Once the bulk solid is removed, clean the surface with a paper towel soaked in
Ethanol or Acetone (to solubilize the ester), followed by a soap and water wash.

» Disposal: Place the swept powder and the contaminated paper towels into a Solid
Hazardous Waste bag.

Decision Workflow (Visualization)

The following diagram illustrates the decision logic for disposing of Phenyl 3-
methoxybenzoate to ensure compliance with RCRA and local safety standards.
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Start: Phenyl 3-methoxybenzoate Waste

Assess Physical State

Solid (Pure/Powder) Liquid (Solution)

Solid Hazardous Waste Drum

(Incineration) Identify Solvent Type

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (Acetone, MeOH, EtOAc)

Halogenated Waste Carboy Organic Waste Carboy
(RENET)] (Clear/Yellow Tag)

Click to download full resolution via product page
Figure 1: Decision tree for the segregation of Phenyl 3-methoxybenzoate waste streams.

Regulatory Compliance (RCRA)

While Phenyl 3-methoxybenzoate is not explicitly listed on the EPA's P-List (Acutely
Hazardous) or U-List (Toxic Waste), it is regulated under the Resource Conservation and
Recovery Act (RCRA) based on its characteristics when mixed with solvents.[1]

« Ignitability (D001): If mixed with flammable solvents (Flash point <60°C).
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» Toxicity: Due to aquatic toxicity potential, it must not be landfilled.

» Labeling Requirement: All containers must be labeled "Hazardous Waste" with the specific
contents listed. "Organic Waste" is insufficient; specific chemical names are required for the
waste contractor to determine incineration parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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